Cas no 19867-78-8 (4-Chloro-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine)

• Product Name: 4-Chloro-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine
• CAS No: 19867-78-8
• MF: C₈H₈ClN₃
• MW: 181.622220039368
• MDL: MFCD30730652
• CID: 4632771
• PubChem ID: 12580468
• Update Time: 2025-06-29

4-Chloro-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine
• 4-Chloro-1,6-dimethyl-pyrazolo[3,4-b]pyridine
• DB-412482
• D95200
• EN300-366774
• BS-43124
• 19867-78-8
• 4-chloro-1,6-dimethylpyrazolo[3,4-b]pyridine
• MFCD30730652
• CS-0137459
• 4-Chloro-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine

• MDL： MFCD30730652
• Inchi： 1S/C8H8ClN3/c1-5-3-7(9)6-4-10-12(2)8(6)11-5/h3-4H,1-2H3
• InChI Key： IKNCIDGRQNLKPF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C2C=1C=NN2C

Computed Properties

• Exact Mass: 181.0406750 g/mol
• Monoisotopic Mass: 181.0406750 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30.7
• Molecular Weight: 181.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 4-Chloro-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine

4-Chloro-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine: A Comprehensive Overview

The compound with CAS No. 19867-78-8, known as 4-Chloro-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyridines, which are heterocyclic compounds with a fused pyrazole and pyridine ring system. The pyrazolo[3,4-b]pyridine core is a unique structural motif that imparts distinctive electronic and steric properties to the molecule, making it a valuable scaffold for drug discovery and materials science applications.

The 4-chloro substitution pattern in this compound introduces an electron-withdrawing group at the fourth position of the pyridine ring. This substitution not only enhances the compound's stability but also modulates its electronic properties, making it more reactive in certain chemical transformations. The presence of two methyl groups at positions 1 and 6 further contributes to the molecule's complexity and functionality. These methyl groups act as electron-donating groups, which can influence the compound's reactivity and solubility in various solvents.

Recent studies have highlighted the potential of 4-Chloro-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine as a precursor for synthesizing bioactive molecules. Researchers have explored its role in the development of kinase inhibitors, which are crucial for treating various diseases such as cancer and inflammatory disorders. The compound's ability to form hydrogen bonds and its planar structure make it an ideal candidate for binding to protein targets with high affinity.

In addition to its pharmacological applications, this compound has also been investigated for its potential in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound on a larger scale, paving the way for its industrial applications.

The synthesis of 4-Chloro-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the cyclization of an appropriately substituted diamine intermediate under acidic or basic conditions. The use of microwave-assisted synthesis has been shown to significantly accelerate the reaction process while maintaining high yields and purity.

From an environmental perspective, this compound has been evaluated for its biodegradability and toxicity profiles. Studies indicate that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is needed to fully understand its long-term environmental impact and degradation pathways.

In conclusion, 4-Chloro-1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine is a versatile compound with a wide range of potential applications in both therapeutic and materials science domains. Its unique structure and functional groups make it an attractive target for further research and development. As new synthetic methods and application areas continue to emerge, this compound is poised to play an increasingly important role in advancing modern chemistry and technology.